MXene based flexible photodetectors: progress, challenges, and opportunities
Materials Horizons Pub Date: 2023-09-26 DOI: 10.1039/D3MH01362F
Abstract
The growing interest in applying 2D transition-metal carbides and nitrides (MXenes) to diverse application fields such as energy storage and harvesters, catalysts, sensors, optoelectronics, electromagnetic interference shielding and antennas since its first discovery in 2011 is clearly evident. Their intrinsic high conductivity limits the development of MXenes in photodetectors that rely on the semiconducting properties of active materials, while the abundant functional groups on the surface of MXenes provide opportunities for using MXenes as sensing materials in the fabrication of flexible photodetectors. Considerable studies on MXene based photodetectors have been carried out, but the main obstacles include seeking novel semiconducting materials in MXene families, the manufacturing technology, etc. This review highlights the progress, challenges and opportunities in MXene based flexible photodetectors and discusses novel materials, architectures, and approaches that capitalize on our growing understanding of MXenes.
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